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Compound of Interest

Compound Name: 2-Chloro-3-phenylpropanoic acid

Cat. No.: B8759164 Get Quote

Technical Support Center: 2-Chloro-3-
phenylpropanoic Acid
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2-Chloro-3-phenylpropanoic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Chloro-3-phenylpropanoic acid?

A1: 2-Chloro-3-phenylpropanoic acid is considered a hazardous substance. The primary

hazards include:

Skin irritation[1]

Serious eye irritation[1]

May cause respiratory irritation[1]

It may be harmful if swallowed.[1]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: To minimize exposure and ensure safety, the following PPE should be worn at all times:
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Eye Protection: Chemical safety goggles or a face shield are required.[1]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[2]

Respiratory Protection: If working with the powder outside of a fume hood or in a poorly

ventilated area, a NIOSH-approved respirator is recommended to avoid inhaling dust.[1]

Q3: What are the proper storage conditions for 2-Chloro-3-phenylpropanoic acid?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3]

It should be stored away from incompatible materials such as strong oxidizing agents and

strong bases.[2]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is crucial in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If irritation persists, seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Q5: How should I dispose of waste containing 2-Chloro-3-phenylpropanoic acid?

A5: Dispose of this material as hazardous waste in accordance with local, state, and federal

regulations. Do not allow it to enter drains or waterways.[1]
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Troubleshooting Guides
Problem: I observe skin irritation after handling the compound.

Immediate Action: Wash the affected area thoroughly with soap and water.

Prevention: Always wear appropriate chemical-resistant gloves and a lab coat. Ensure

gloves are inspected for tears or holes before use.

Troubleshooting: If irritation persists after washing, seek medical advice. Review your

handling procedures to identify any potential gaps in your PPE usage.

Problem: The compound has formed clumps in the storage container.

Cause: This may be due to improper storage in a humid environment.

Solution: While carefully handling the material in a fume hood to avoid dust inhalation, you

can gently break up the clumps with a clean, dry spatula.

Prevention: Ensure the container is always tightly sealed after use and stored in a dry, cool

place.

Data Presentation
Physical and Chemical Properties

Property Value Reference

Molecular Formula C₉H₉ClO₂ [4][5]

Molecular Weight 184.62 g/mol [4][6]

CAS Number 7474-06-8 [4][5][6]

Experimental Protocols
General Protocol for Handling and Weighing 2-Chloro-3-phenylpropanoic Acid
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Preparation: Before handling the compound, ensure you are in a well-ventilated laboratory,

preferably with a chemical fume hood. Put on all required PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Weighing:

Place a clean, dry weighing boat on an analytical balance and tare it.

Carefully open the container of 2-Chloro-3-phenylpropanoic acid inside the fume hood

to minimize inhalation of any airborne powder.

Using a clean spatula, carefully transfer the desired amount of the solid to the weighing

boat.

Securely close the container of the stock chemical.

Dissolving:

If the experimental procedure requires a solution, add the weighed solid to your chosen

solvent in an appropriate flask.

Stir or sonicate as required to achieve dissolution.

Cleanup:

Clean the spatula and any other contaminated surfaces.

Dispose of the weighing boat and any other disposable materials in the designated

hazardous waste container.

Wash your hands thoroughly after the procedure is complete.

Mandatory Visualization
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Immediate Actions

Cleanup Procedure

Final Steps

Spill Occurs

Evacuate Immediate Area
& Alert Others

Ensure Adequate Ventilation
(if safe to do so)

Don Appropriate PPE
(gloves, goggles, respirator if needed)

Contain the Spill
(use inert absorbent material)

Carefully Sweep or
Scoop up Material

Place in a Labeled
Hazardous Waste Container

Decontaminate the Area
with Soap and Water

Dispose of Waste
According to Regulations

Report the Incident
to Lab Supervisor

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-Chloro-3-phenylpropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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